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Compound of Interest

Compound Name: Tebipenem pivoxil hydrochloride

CAS No.: 211558-19-9

Cat. No.: B15563598

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of tebipenem

in human plasma. Tebipenem is the active moiety of the oral carbapenem prodrug, tebipenem

pivoxil. The described method is highly suitable for pharmacokinetic studies and therapeutic

drug monitoring. The protocol employs a straightforward protein precipitation for sample

preparation and utilizes a stable isotope-labeled internal standard (Tebipenem-D5) to ensure

high accuracy and precision. This method was validated according to regulatory guidelines and

demonstrated excellent performance in terms of linearity, sensitivity, accuracy, and precision.

Introduction
Tebipenem is a broad-spectrum carbapenem antibiotic with potent activity against a wide range

of Gram-positive and Gram-negative bacteria, including many multi-drug resistant strains. It is

the active form of the orally administered prodrug, tebipenem pivoxil. Accurate quantification of

tebipenem in human plasma is crucial for pharmacokinetic and bioequivalence studies, which
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are essential for its clinical development and therapeutic use. UPLC-MS/MS offers the high

sensitivity, selectivity, and speed required for the reliable determination of drug concentrations

in complex biological matrices like plasma. This application note provides a detailed protocol

for a validated UPLC-MS/MS method for tebipenem quantification in human plasma.

Experimental Protocols
Materials and Reagents

Tebipenem reference standard

Tebipenem-D5 internal standard (IS)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

3-morpholinopropanesulfonic acid (MOPS)

Human plasma (drug-free)

Instrumentation
UPLC System: Waters ACQUITY UPLC or equivalent

Mass Spectrometer: Triple quadrupole mass spectrometer

UPLC Column: ACQUITY UPLC BEH C18 (1.7 µm, 2.1 × 50 mm)[1]

Preparation of Solutions
Stock Solutions (1 mg/mL): Prepare separate stock solutions of tebipenem and tebipenem-

D5 in a suitable solvent.

Working Standard Solutions: Prepare working standard solutions of tebipenem by serial

dilution of the stock solution with a mixture of acetonitrile and water.
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Internal Standard Working Solution: Prepare a working solution of tebipenem-D5 at an

appropriate concentration.

Stabilizing Buffer: Prepare a 50 mM MOPS buffer and adjust the pH to 7.0.[1]

Sample Preparation Protocol
Allow frozen human plasma samples to thaw at room temperature.

To a 100 µL aliquot of plasma, add an equal volume of 50 mM MOPS buffer (pH 7.0) to

stabilize the analyte.[1]

Add the internal standard working solution to each sample.

Perform protein precipitation by adding acetonitrile.[1]

Vortex the mixture thoroughly.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and dilute with water containing 0.1% formic acid.

Inject an aliquot of the final solution into the UPLC-MS/MS system.

UPLC-MS/MS Conditions
UPLC Conditions
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Parameter Value

Column
ACQUITY UPLC BEH C18 (1.7 µm, 2.1 × 50

mm)[1]

Mobile Phase A 0.1% Formic acid in Water[2]

Mobile Phase B 0.1% Formic acid in Acetonitrile[2]

Flow Rate 0.65 mL/min[2]

Gradient Program
A gradient program should be optimized to

ensure proper separation.

Column Temperature Maintained at an optimized temperature.

Injection Volume 2 µL

Total Run Time Approximately 2.75 - 3.0 minutes[1][2]

Mass Spectrometry Conditions

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transition (Tebipenem)
To be determined based on specific instrument

optimization

MRM Transition (Tebipenem-D5)
To be determined based on specific instrument

optimization

Source Temperature Optimized for the specific instrument.

Gas Flow Rates Optimized for the specific instrument.

Data Presentation
Calibration Curve
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The method was linear over the concentration range of 0.1 to 20 µg/mL for tebipenem in

human plasma.[1] The coefficient of determination (r²) was consistently greater than 0.99.[1]

Analyte Linear Range (µg/mL) Correlation Coefficient (r²)

Tebipenem 0.1 - 20 > 0.99[1]

Accuracy and Precision
The intra- and inter-day accuracy and precision were evaluated at four quality control (QC)

levels: lower limit of quantification (LLOQ), low QC (LQC), medium QC (MQC), and high QC

(HQC).

QC Level
Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Intra-day
Accuracy
(%RE)

Inter-day
Accuracy
(%RE)

LLOQ (0.1

µg/mL)
< 3.81%[1] < 3.81%[1] ± 8.56%[1] ± 8.56%[1]

LQC < 3.81%[1] < 3.81%[1] ± 8.56%[1] ± 8.56%[1]

MQC < 3.81%[1] < 3.81%[1] ± 8.56%[1] ± 8.56%[1]

HQC < 3.81%[1] < 3.81%[1] ± 8.56%[1] ± 8.56%[1]

Recovery and Matrix Effect
The extraction recovery of tebipenem from human plasma was high and consistent across

different concentration levels. The matrix effect was found to be minimal, indicating that the

method is free from significant ion suppression or enhancement.

Parameter Result

Extraction Recovery 90.19 - 95.74%[1]

Matrix Effect Minimal[1]
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Stability
Tebipenem was found to be stable in human plasma under various storage and handling

conditions, as summarized below.

Stability Condition Duration Stability (% of Nominal)

Room Temperature 4 hours 91.11 - 106.33%[1]

-20°C 3 days 91.11 - 106.33%[1]

-80°C 30 days 91.11 - 106.33%[1]

Freeze-Thaw Cycles 5 cycles 91.11 - 106.33%[1]

Autosampler (8°C) 24 hours 91.11 - 106.33%[1]

Mandatory Visualization

Sample Preparation UPLC-MS/MS Analysis Data Processing

Human Plasma Sample Add MOPS Buffer (pH 7.0) Add Tebipenem-D5 (IS) Protein Precipitation (Acetonitrile) Centrifugation Collect Supernatant Dilute with Mobile Phase A Inject into UPLC Chromatographic Separation MS/MS Detection (MRM) Peak Integration Quantification (Calibration Curve) Generate Report

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of tebipenem in human plasma.

Validated UPLC-MS/MS Method

Selectivity Linearity & Range Accuracy Precision LLOQ Recovery Matrix Effect Stability
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Caption: Key parameters for the bioanalytical method validation.

Conclusion
The UPLC-MS/MS method described in this application note is rapid, sensitive, and reliable for

the quantification of tebipenem in human plasma. The simple sample preparation procedure

and short chromatographic run time allow for high-throughput analysis, making it well-suited for

supporting clinical trials and pharmacokinetic studies of tebipenem pivoxil. The method has

been thoroughly validated and meets the stringent requirements for bioanalytical method

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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